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Compound of Interest

Compound Name: 4-(Bromomethyl)tetrahydropyran

Cat. No.: B1272162 Get Quote

Essential Safety and Handling Guide for 4-
(Bromomethyl)tetrahydropyran
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-
(Bromomethyl)tetrahydropyran (CAS No. 125552-89-8) to ensure the safety of laboratory

personnel and compliance with regulations. Adherence to these protocols is essential to

minimize risks associated with this corrosive and hazardous compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-(Bromomethyl)tetrahydropyran
is provided below.
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Property Value

Molecular Formula C6H11BrO

Molecular Weight 179.05 g/mol [1]

Appearance Liquid

Boiling Point 205.4 ± 13.0 °C at 760 mmHg[2]

Density 1.4 ± 0.1 g/cm³[2]

Flash Point 80.8 ± 21.0 °C[2]

Hazard Symbols C (Corrosive)[2]

Risk Phrases R34 (Causes burns)[1][2]

Hazard Statements
H314 (Causes severe skin burns and eye

damage)[1][3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to prevent exposure.

The following PPE must be worn at all times when handling 4-
(Bromomethyl)tetrahydropyran.

Eye and Face Protection: Wear chemical splash goggles and a face shield.[2] Standard

safety glasses are not sufficient.

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[2] Given the

corrosive nature of the compound, double-gloving is recommended. Chemotherapy-rated

gloves (ASTM D6978) provide a high level of protection.[4][5]

Gown/Coat: A polyethylene-coated, disposable gown should be worn over a standard lab

coat to prevent liquid penetration.[4][5]

Respiratory Protection: All handling of 4-(Bromomethyl)tetrahydropyran must be

conducted in a certified chemical fume hood.[2][6] If there is a risk of aerosol generation or if
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working outside of a fume hood, a fit-tested N95 respirator or a powered air-purifying

respirator (PAPR) is required.[4][7]

Footwear: Closed-toe shoes are mandatory. Shoe covers should be worn and disposed of

upon leaving the work area to prevent the spread of contamination.[7]

Operational Plan for Safe Handling
A systematic workflow is critical to minimize the risk of exposure and accidents.

1. Preparation:

Ensure the chemical fume hood is functioning correctly.
Gather all necessary materials, including the chemical, reaction vessels, and spill cleanup
supplies, and place them in the fume hood.
Don all required PPE before handling the chemical.

2. Handling and Use:

Conduct all manipulations of 4-(Bromomethyl)tetrahydropyran inside a chemical fume
hood.[2][6]
Avoid direct contact with the substance.[8] Use appropriate tools for transfers.
Keep the container tightly closed when not in use.[2][6][9]
Avoid the formation of mists or vapors.[8]

3. Post-Handling:

Decontaminate all surfaces and equipment after use.
Remove and dispose of contaminated PPE in a designated hazardous waste container.[7]
Wash hands thoroughly with soap and water after removing gloves.[6]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[2][3]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. Do

not use mouth-to-mouth resuscitation. Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[2][3]

Spill:

For small spills, contain the leak and absorb it with an inert material (e.g., sand, earth).

Place the absorbent material in a sealed, labeled container for disposal.[10][11]

For large spills, evacuate the area and call emergency services.[11]

Disposal Plan
4-(Bromomethyl)tetrahydropyran is a halogenated organic compound and must be disposed

of as hazardous waste.

Waste Collection:

Collect all waste containing 4-(Bromomethyl)tetrahydropyran in a designated, properly

labeled, and sealed container. The container should be labeled as "Halogenated Organic

Waste".[11][12]

Do not mix halogenated waste with non-halogenated organic waste to avoid increased

disposal costs.[10]

Do not mix with incompatible materials such as strong acids, strong bases, or strong

oxidizing agents.[6]

Container Management:

Keep waste containers closed except when adding waste.[10][11]
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Store waste containers in a cool, dry, well-ventilated area, away from sources of ignition.

[8][11]

Disposal Request:

When the container is three-quarters full, request a waste pickup from your institution's

Environmental Health and Safety (EHS) department.[10]
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Safe Handling Workflow for 4-(Bromomethyl)tetrahydropyran

1. Preparation

2. Handling & Use (Inside Fume Hood)

3. Post-Handling

4. Waste Disposal

Emergency Response

Verify Fume Hood Function

Gather Materials & Spill Kit

Don Full PPE

Transfer Chemical

Perform Experiment

Emergency Occurs
(Spill, Exposure)Keep Container Closed

Decontaminate Surfaces & Equipment

Dispose of Contaminated PPE

Wash Hands Thoroughly

Collect in Labeled Halogenated Waste Container

Store in Ventilated Area

Request EHS Pickup

Follow First Aid Procedures Initiate Spill Cleanup

Notify Supervisor & EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-(Bromomethyl)tetrahydropyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

